Cas no 941931-44-8 (N-2-(4-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-N'-(pyridin-4-yl)methylethanediamide)

• Product Name: N-2-(4-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-N'-(pyridin-4-yl)methylethanediamide
• CAS No: 941931-44-8
• MF: C₂₀H₁₉N₅O₂S
• MW: 393.462162256241
• CID: 5501363
• Update Time: 2025-07-01

N-2-(4-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-N'-(pyridin-4-yl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-[2-(4-methylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-N-(pyridin-4-ylmethyl)oxamide
• N-2-(4-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-N'-(pyridin-4-yl)methylethanediamide

• Inchi： 1S/C20H19N5O2S/c1-13-2-4-15(5-3-13)25-18(16-11-28-12-17(16)24-25)23-20(27)19(26)22-10-14-6-8-21-9-7-14/h2-9H,10-12H2,1H3,(H,22,26)(H,23,27)
• InChI Key： OHMHNGMGCRPHID-UHFFFAOYSA-N
• SMILES： C(NCC1C=CN=CC=1)(=O)C(NC1N(C2=CC=C(C)C=C2)N=C2CSCC2=1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-2-(4-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-N'-(pyridin-4-yl)methylethanediamide

N-2-(4-methylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl-N'-(pyridin-4-yl)methylethanediamide: A Comprehensive Overview

The compound with CAS No. 941931-44-8, known as N-2-(4-methylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl-N'-(pyridin-4-yl)methylethanediamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a thienopyrazole ring system with ethanediamide functionality and pyridine substituents. Recent studies have highlighted its intriguing properties, making it a subject of interest for researchers worldwide.

The thienopyrazole core of this compound is a fused bicyclic system comprising a pyrazole ring fused to a thiophene ring. This structure imparts the molecule with aromaticity and conjugation, which are key features for its electronic properties. The N'-pyridin-4-yl substituent further enhances the molecule's electronic characteristics by introducing electron-withdrawing effects through the pyridine ring. These features make the compound a promising candidate for applications in optoelectronics and organic electronics.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step processes involving coupling reactions and cyclization. The synthesis begins with the preparation of the thienopyrazole intermediate, which is then subjected to nucleophilic substitution or coupling reactions to introduce the ethanediamide and pyridine substituents. Researchers have optimized reaction conditions to achieve high yields and purity levels, ensuring the scalability of the synthesis process.

One of the most notable applications of this compound lies in its potential as an advanced material for organic light-emitting diodes (OLEDs). The molecule's ability to emit light at specific wavelengths due to its unique electronic structure has been demonstrated in recent studies. Furthermore, its thermal stability and high quantum efficiency make it a strong candidate for next-generation OLED technologies. Collaborative efforts between chemists and materials scientists have led to the development of prototype devices incorporating this compound, showcasing its practical utility.

In addition to its electronic applications, this compound has also been explored for its potential in medicinal chemistry. The N'-pyridin-4-yl group introduces hydrogen bonding capabilities, which could be exploited for drug delivery systems or as a scaffold for bioactive molecules. Preliminary studies suggest that the compound exhibits moderate bioactivity against certain enzymes, indicating its potential as a lead compound for drug development.

The CAS No. 941931-44-8 designation underscores the importance of this compound within chemical databases and regulatory frameworks. Its inclusion in major chemical registries ensures that researchers can easily access information about its properties, synthesis, and applications. This accessibility has facilitated collaborative research efforts across academic institutions and industries.

Looking ahead, ongoing research is focused on further optimizing the electronic properties of this compound through structural modifications. Scientists are exploring variations in substituents and ring systems to enhance performance in specific applications. For instance, introducing electron-donating groups or altering the conjugation length could significantly impact its optical and electronic properties.

In conclusion, N-2-(4-methylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl-N'-(pyridin-4-yl)methylethanediamide represents a cutting-edge advancement in organic chemistry with diverse potential applications. Its unique structure and functional groups make it a versatile molecule that continues to inspire innovative research across multiple disciplines.